Cas no 905954-28-1 (NH2-PEG6-CH2CH2COOH)

• Product Name: NH2-PEG6-CH2CH2COOH
• CAS No: 905954-28-1
• MF: C₁₅H₃₁NO₈
• MW: 353.408545732498
• MDL: MFCD13184943
• CID: 1057992
• PubChem ID: 172089134
• Update Time: 2025-06-30

NH2-PEG6-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

• alpha-aMine-oMega-propionic acid hexaethylene glycol
• H2N-PEG6-CH2CH2COOH
• α-aMine-ω-propionic acid hexaethylene glycol
• 1-Amino-3,6,9,12,15,18-hexaoxahenicosan-21-oic Acid
• 3-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Amino-PEG6-propionic acid
• H2N-dPEG6-COOH
• AmbotzPEG1300
• Amino-PEG6-acid
• 21-Amino-4,7,10,13,16,19-hexaoxahenicosanoic Acid
• Amino-PEG6-carboxylic Acid
• Carboxy-PEG6-amine
• Amino-PEG6-COOH
• NH2-PEG6-CH2CH2COOH
• Amino-PEG6-carboxylate
• Amino-dPEG(R)6-acid
• NH2-PEG6-COOH
• A2526
• 3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid, 1-amino- (9CI)
• 3-[(17-Amino-3,6,9,12,15-pentaoxaheptadec-1-yl)oxy]propanoic acid (ACI)
• AKOS027320823
• 905954-28-1
• C15H31NO8
• DB-099046
• SY055458
• MFCD13184943
• BP-20424
• A860758
• SCHEMBL912891
• SB67138
• 1-Amino-3,6,9,12,15,18-hexaoxahenicosan-21-oicAcid
• H2N-PEG6- CH2CH2COOH
• CS-W020997
• HY-W040257
• s11199
• 21-amino-4,7,10,13,16,19-hexaoxaheneicosanoic acid

• MDL： MFCD13184943
• Inchi： 1S/C15H31NO8/c16-2-4-20-6-8-22-10-12-24-14-13-23-11-9-21-7-5-19-3-1-15(17)18/h1-14,16H2,(H,17,18)
• InChI Key： PVRGRRPCHFTMMD-UHFFFAOYSA-N
• SMILES： O=C(CCOCCOCCOCCOCCOCCOCCN)O

Computed Properties

• Exact Mass: 353.20500
• Monoisotopic Mass: 353.20496695 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 353.41
• XLogP3: -4.4
• Topological Polar Surface Area: 119

Experimental Properties

• PSA: 118.70000
• LogP: 0.21970

NH2-PEG6-CH2CH2COOH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Other Chemical additives
• Other Chemical Reagents

Additional information on NH2-PEG6-CH2CH2COOH

Introduction to NH₂-PEG₆-CH₂CH₂COOH and Its Applications in Modern Chemical Biology

The compound with the CAS number 905954-28-1 represents a novel and highly versatile molecule, specifically named as NH₂-PEG₆-CH₂CH₂COOH. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and broad applicability in various research and therapeutic contexts. The presence of a primary amine group (NH₂) at one end and a carboxylic acid group (-COOH) at the other, coupled with a polyethylene glycol (PEG) chain of six repeat units (PEG₆), makes it an exceptionally useful tool for drug delivery, biomolecule conjugation, and surface modification.

In recent years, the integration of polyethylene glycol (PEG) into molecular constructs has revolutionized the field of nanomedicine and biopharmaceuticals. PEG, known for its remarkable biocompatibility and stealth properties, significantly enhances the circulation time of nanoparticles in vivo while minimizing immunogenicity. The compound NH₂-PEG₆-CH₂CH₂COOH, with its well-defined molecular architecture, serves as an ideal building block for creating advanced drug delivery systems. These systems are particularly valuable in targeted therapy, where precise delivery of therapeutic agents to specific sites within the body can maximize efficacy while reducing side effects.

The primary amine group at one terminus of the molecule provides a reactive site for conjugation with a wide range of biomolecules, including peptides, proteins, and nucleic acids. This functionality is crucial for developing biologics that require covalent attachment to enhance stability or improve pharmacokinetic profiles. For instance, in mRNA vaccine development, compounds like NH₂-PEG₆-CH